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Introduction & Mechanistic Overview
AGK2 (CAS: 304896-28-4) is a potent, cell-permeable, and highly selective inhibitor of

mammalian Sirtuin 2 (SIRT2)[1][2]. SIRT2 is an NAD⁺-dependent class III histone deacetylase

(HDAC) localized primarily in the cytoplasm, where it regulates cytoskeletal dynamics, cell

cycle progression, and metabolic pathways[3]. AGK2 acts via competitive inhibition at the

NAD⁺ binding site (IC₅₀ = 3.5 µM), demonstrating remarkable selectivity by minimally affecting

SIRT1 or SIRT3 even at 10-fold higher concentrations[4][5].

By blocking SIRT2 catalytic activity, AGK2 induces the accumulation of acetylated target

proteins, notably α-tubulin, β-catenin, and HSF1[6][7]. This epigenetic and post-translational

modulation has profound downstream effects. In applied research, AGK2 is utilized to rescue

dopaminergic neurons from α-synuclein-mediated toxicity in Parkinson's disease models[2][8],

enhance memory T-cell responses during vaccination[6], and suppress viral replication, such

as in Hepatitis B (HBV)[9].
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Caption: Mechanistic pathway of SIRT2 inhibition by AGK2 and its downstream cellular effects.

Physicochemical Properties & Solubility Dynamics
AGK2 is a crystalline solid containing quinoline and furan rings, which impart significant

hydrophobicity and a rigid planar structure[1]. It is practically insoluble in water and ethanol but

exhibits optimal solubility in organic solvents like Dimethyl sulfoxide (DMSO) and

Dimethylformamide (DMF)[5][10].

Table 1: Physicochemical Properties of AGK2
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Property Value

Chemical Name
2-Cyano-3-[5-(2,5-dichlorophenyl)-2-furanyl]-N-

5-quinolinyl-2-propenamide

CAS Number 304896-28-4[11]

Molecular Weight 434.27 g/mol [11][12]

Chemical Formula C₂₃H₁₃Cl₂N₃O₂[13]

Appearance Yellow crystalline solid[13]

Max Solubility (DMSO) ~10 mg/mL (approx. 23.02 mM)[5]

Causality in Solvent Selection:
DMSO is the preferred solvent for in vitro assays. However, DMSO is highly hygroscopic. The

introduction of atmospheric moisture into the solvent drastically reduces the solubility of

hydrophobic compounds like AGK2, leading to micro-precipitation[5][10]. Therefore, the use of

fresh, anhydrous DMSO is a critical requirement for achieving the maximum solubility of 10

mg/mL[10].

Reconstitution Guide
To assist in experimental planning, the following table outlines the volume of anhydrous DMSO

required to achieve standard stock concentrations.

Table 2: AGK2 Reconstitution Matrix

Target
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.3027 mL 11.5136 mL 23.0271 mL[14]

5 mM 0.4605 mL 2.3027 mL 4.6054 mL[14]

10 mM 0.2303 mL 1.1514 mL 2.3027 mL[14]

20 mM 0.1151 mL 0.5757 mL 1.1514 mL
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Protocol: Step-by-Step Preparation of AGK2 Stock
Solution
The following self-validating protocol ensures complete dissolution and maximizes the shelf-life

of the AGK2 stock solution.

1. Equilibration
(Warm to RT)

2. Solvent Addition
(Anhydrous DMSO)

3. Dissolution
(37-50°C + Sonicate)

4. Aliquoting
(Single-use volumes)

5. Storage
(-20°C, Dark)

Click to download full resolution via product page

Caption: Step-by-step workflow for the preparation and storage of AGK2 DMSO stock solution.

Materials Required:
AGK2 powder (stored at -20°C)[2]

Fresh, anhydrous DMSO (≥99.9% purity)[10]

Sterile, DNase/RNase-free amber microcentrifuge tubes (AGK2 is light-sensitive)[13]

Water bath or heat block (set to 37°C - 50°C)[5][10]

Ultrasonic bath[5]

Methodology:
Temperature Equilibration: Allow the sealed vial of AGK2 to equilibrate to room temperature

for at least 30 minutes before opening.

Causality: Opening a cold vial causes atmospheric moisture to condense on the powder,

which will subsequently impede dissolution in DMSO[10].

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO directly to the vial to

achieve the desired concentration (e.g., 10 mM).

Mechanical Disruption: Vortex the solution vigorously for 30-60 seconds.
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Thermal & Ultrasonic Solubilization: If the solution remains cloudy or particulate matter is

visible, warm the vial in a water bath at 37°C to 50°C for 5-10 minutes[5][10]. Follow with

ultrasonication for 2-5 minutes.

Causality: The thermal energy breaks the intermolecular forces of the crystalline lattice,

while ultrasonication provides mechanical cavitation to ensure complete homogenous

solubilization without degrading the compound[10][14].

Aliquoting: Divide the clear, yellow solution into single-use aliquots (e.g., 10-50 µL) in amber

microcentrifuge tubes.

Storage: Immediately transfer the aliquots to a -20°C or -80°C freezer[13][15].

Storage, Stability, and Handling Guidelines
Solid State: The lyophilized powder is stable for up to 3 years when stored dry at -20°C[12].

Stock Solution (DMSO): Aliquoted stock solutions are stable for up to 6 months at -20°C[13].

Freeze-Thaw Avoidance: Never subject the stock solution to repeated freeze-thaw cycles.

Causality: Temperature fluctuations draw moisture into the DMSO, causing the

hydrophobic AGK2 to irreversibly precipitate[10].

Aqueous Dilution: Do not store aqueous solutions (e.g., diluted in cell culture media or PBS)

for more than one day[4][16]. Always prepare working dilutions fresh immediately prior to the

assay.

Vehicle Control: When treating cells, ensure the final concentration of DMSO in the culture

medium does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity[10]. Match the

exact DMSO concentration in all vehicle control groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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